Cas no 2229545-33-7 (2-Cyclopropyl-4-ethenyl-1,3-thiazole)

• Product Name: 2-Cyclopropyl-4-ethenyl-1,3-thiazole
• CAS No: 2229545-33-7
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 5605176
• PubChem ID: 165609442
• Update Time: 2025-07-18

2-Cyclopropyl-4-ethenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2229545-33-7
• 2-cyclopropyl-4-ethenyl-1,3-thiazole
• EN300-1728223
• 2-Cyclopropyl-4-ethenyl-1,3-thiazole

• Inchi： 1S/C8H9NS/c1-2-7-5-10-8(9-7)6-3-4-6/h2,5-6H,1,3-4H2
• InChI Key： IHRVYWSQAYLANK-UHFFFAOYSA-N
• SMILES： S1C=C(C=C)N=C1C1CC1

Computed Properties

• Exact Mass: 151.04557046g/mol
• Monoisotopic Mass: 151.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Cyclopropyl-4-ethenyl-1,3-thiazole

Comprehensive Overview of 2-Cyclopropyl-4-ethenyl-1,3-thiazole (CAS No. 2229545-33-7): Properties, Applications, and Innovations

The compound 2-Cyclopropyl-4-ethenyl-1,3-thiazole (CAS No. 2229545-33-7) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This thiazole derivative combines a cyclopropyl group and an ethenyl substituent, offering a versatile scaffold for chemical modifications. Researchers and industries are increasingly exploring its utility in drug discovery, flavor and fragrance formulations, and advanced material synthesis.

One of the most searched questions about 2-Cyclopropyl-4-ethenyl-1,3-thiazole revolves around its synthetic pathways. The compound is typically synthesized via cyclization reactions involving cyclopropyl-containing precursors and thiazole-forming agents. Recent advancements in green chemistry have also introduced catalytic methods to improve yield and reduce environmental impact. Its molecular stability and reactivity make it a candidate for further functionalization, aligning with the growing demand for sustainable and efficient chemical processes.

In the pharmaceutical sector, 2-Cyclopropyl-4-ethenyl-1,3-thiazole is being investigated for its potential bioactivity. Preliminary studies suggest that its thiazole core may interact with biological targets, such as enzymes or receptors, making it relevant for developing novel therapeutics. This aligns with the current trend of repurposing heterocyclic compounds for drug discovery, a topic frequently searched in academic and industrial circles. Additionally, its low toxicity profile and structural adaptability enhance its appeal for medicinal chemistry applications.

Beyond pharmaceuticals, the compound’s aromatic properties and volatile nature have sparked interest in the flavor and fragrance industry. Its potential to contribute to unique olfactory profiles is a hot topic, especially as consumers seek innovative and natural-inspired scents. This application is particularly relevant given the rising demand for bio-based aroma chemicals and sustainable alternatives to synthetic fragrances.

From a material science perspective, 2-Cyclopropyl-4-ethenyl-1,3-thiazole could play a role in developing advanced polymers or electronic materials. Its conjugated system and functional groups may enable integration into conductive or photoactive materials, addressing the need for next-generation organic electronics. This aligns with the surge in searches for innovative materials in renewable energy and flexible electronics.

In summary, 2-Cyclopropyl-4-ethenyl-1,3-thiazole (CAS No. 2229545-33-7) represents a multifaceted compound with promising applications across diverse fields. Its chemical versatility, combined with growing industrial and academic interest, positions it as a molecule worth watching in the evolving landscape of specialty chemicals and functional materials.